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Compound of Interest

Compound Name: Benzene, (hexyloxy)-

Cat. No.: B074731 Get Quote

An In-depth Technical Guide to Benzene, (hexyloxy)-

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, reactivity, and spectral characteristics of Benzene, (hexyloxy)-, also

known as hexyl phenyl ether. This document is intended for researchers, scientists, and

professionals in the field of drug development and materials science.

Chemical Structure and Properties
Benzene, (hexyloxy)- is an aromatic ether with the chemical formula C₁₂H₁₈O.[1][2] Its

structure consists of a hexyl group linked to a benzene ring via an ether linkage. This

combination of a flexible alkyl chain and a rigid aromatic ring imparts specific physicochemical

properties to the molecule.

Structural Formula:

Physical and Chemical Properties
The key physical and chemical properties of Benzene, (hexyloxy)- are summarized in the

table below.
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Property Value Reference

IUPAC Name hexoxybenzene [2]

CAS Number 1132-66-7 [1][2]

Molecular Formula C₁₂H₁₈O [1][2][3]

Molecular Weight 178.27 g/mol [1][3]

Appearance Liquid

Melting Point -19.0 °C

Boiling Point 240 °C at 760 mmHg

Density 0.909 g/cm³

Flash Point 92.4 °C

Refractive Index 1.484

logP (Octanol/Water) 3.646 [4]

Water Solubility (log₁₀WS) -3.68 [4]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
1 [2]

Rotatable Bond Count 6 [2]

Spectroscopic Data
The spectroscopic data for Benzene, (hexyloxy)- are crucial for its identification and

characterization.
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Spectroscopic Data Description Reference

¹H NMR (CDCl₃)

δ ~7.3-6.8 (m, 5H, Ar-H), ~3.9

(t, 2H, OCH₂), ~1.8-1.3 (m, 8H,

-(CH₂)₄-), ~0.9 (t, 3H, CH₃)

[1]

¹³C NMR (CDCl₃)

δ ~159 (Ar C-O), ~129 (Ar C),

~121 (Ar C), ~114 (Ar C), ~68

(OCH₂), ~32-14 (alkyl carbons)

[1]

Infrared (IR) Spectrum

Aromatic C-H stretch (>3000

cm⁻¹), Aliphatic C-H stretch

(<3000 cm⁻¹), C-O-C stretch

(~1245 cm⁻¹), Aromatic C=C

bends (~1600 and 1500 cm⁻¹)

[5][6][7]

Mass Spectrum (MS)

Molecular ion (M⁺) peak at m/z

= 178. Fragmentation pattern

includes peaks corresponding

to the loss of the hexyl chain

and other fragments.

[3][8][9]

Experimental Protocols
Synthesis of Benzene, (hexyloxy)- via Williamson Ether
Synthesis
The Williamson ether synthesis is a common and effective method for preparing Benzene,
(hexyloxy)-.[10] This Sₙ2 reaction involves the reaction of an alkoxide with a primary alkyl

halide.[11][12][13]

Reaction: Phenol + 1-Bromohexane → Benzene, (hexyloxy)- + HBr

Materials:

Phenol

1-Bromohexane
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Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Solvent (e.g., ethanol, acetonitrile, or N,N-dimethylformamide)[10]

Diethyl ether

5% Sodium hydroxide solution

Distilled water

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

phenol in the chosen solvent.

Slowly add a strong base, such as sodium hydroxide or potassium hydroxide, to the solution

to form the sodium or potassium phenoxide salt.

To the resulting phenoxide solution, add 1-bromohexane.

Heat the reaction mixture to reflux (typically between 50-100 °C) and maintain for 1-8 hours,

monitoring the reaction progress by thin-layer chromatography (TLC).[10]

After the reaction is complete, cool the mixture to room temperature.

Transfer the reaction mixture to a separatory funnel and add distilled water and diethyl ether

to extract the product.

Wash the organic layer sequentially with a 5% sodium hydroxide solution to remove any

unreacted phenol, and then with distilled water until the aqueous layer is neutral.[14]

Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent and remove the solvent by rotary evaporation to yield the crude

product.
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Purify the crude Benzene, (hexyloxy)- by vacuum distillation or column chromatography.

Williamson Ether Synthesis Workflow

Electrophilic Aromatic Substitution Reactions
The hexyloxy group is an activating, ortho-, para-directing group for electrophilic aromatic

substitution reactions.

Reaction: Benzene, (hexyloxy)- + HNO₃/H₂SO₄ → 1-(Hexyloxy)-4-nitrobenzene + H₂O

Materials:

Benzene, (hexyloxy)-

Concentrated nitric acid (HNO₃)

Concentrated sulfuric acid (H₂SO₄)

Ice bath

Procedure:

In a flask, cool concentrated sulfuric acid in an ice bath.

Slowly add Benzene, (hexyloxy)- to the cold sulfuric acid with stirring.

In a separate container, prepare a nitrating mixture by carefully adding concentrated nitric

acid to an equal volume of concentrated sulfuric acid, keeping the mixture cool.

Add the cold nitrating mixture dropwise to the solution of Benzene, (hexyloxy)- in sulfuric

acid, maintaining a low temperature with the ice bath.[15]

After the addition is complete, allow the reaction to stir at a controlled temperature until

completion (monitored by TLC).

Carefully pour the reaction mixture over crushed ice to precipitate the product.

Collect the solid product by vacuum filtration and wash with cold water.
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Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain pure 1-

(hexyloxy)-4-nitrobenzene.[16]

Reaction: Benzene, (hexyloxy)- + Br₂ --(FeBr₃)--> 1-Bromo-4-(hexyloxy)benzene + HBr

Materials:

Benzene, (hexyloxy)-

Bromine (Br₂)

A Lewis acid catalyst such as iron(III) bromide (FeBr₃) or iron filings.[17][18]

A suitable solvent (e.g., dichloromethane or carbon tetrachloride)

Procedure:

Dissolve Benzene, (hexyloxy)- in the solvent in a flask protected from light.

Add the Lewis acid catalyst to the solution.

Slowly add a solution of bromine in the same solvent to the reaction mixture at a controlled

temperature (often at or below room temperature).

Stir the reaction until the bromine color disappears, indicating the consumption of the starting

material.

Quench the reaction by adding a reducing agent solution (e.g., sodium bisulfite) to remove

any excess bromine.

Wash the organic layer with water and a saturated sodium bicarbonate solution.

Dry the organic layer over an anhydrous drying agent.

Remove the solvent under reduced pressure.

Purify the product by distillation or chromatography to yield 1-bromo-4-(hexyloxy)benzene.

Electrophilic Aromatic Substitution Pathways
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Applications in Research and Development
Benzene, (hexyloxy)- and its derivatives are valuable intermediates in organic synthesis and

materials science.

Organic Electronics: The hexyloxybenzene moiety is incorporated into conjugated polymers,

such as poly(p-phenylene vinylene)s (PPVs), to enhance their solubility in organic solvents.

[1] This facilitates the solution-based processing of these materials for applications in organic

electronic and optoelectronic devices.[1]

Liquid Crystals: The presence of the flexible hexyl chain is a key feature in the design of

liquid crystalline materials.

Synthetic Intermediates: It serves as a versatile building block for the synthesis of more

complex molecules due to the reactivity of both the aromatic ring and the hexyloxy group.

Safety Information
For research use only. Not for human or veterinary use.[1] It is important to handle Benzene,
(hexyloxy)- and all reagents used in its synthesis and reactions with appropriate personal

protective equipment in a well-ventilated fume hood. Consult the relevant Safety Data Sheets

(SDS) before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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